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Compound of Interest

Compound Name: Ethyl 2,2,2-triethoxyacetate

Cat. No.: B039538 Get Quote

An In-depth Technical Guide to Ethyl 2,2,2-triethoxyacetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2,2,2-triethoxyacetate, a

versatile chemical compound with significant applications in organic synthesis and as an

intermediate in the development of pharmaceuticals and agrochemicals.[1] This document

details its chemical properties, synthesis protocols, and key reaction mechanisms, presented

for a technical audience engaged in research and development.

Chemical Identity and Properties
The formal IUPAC name for the compound is ethyl 2,2,2-triethoxyacetate.[2] It is also

commonly known by synonyms such as Ethyl triethoxyacetate and Triethoxy-acetic acid ethyl

ester.[2][3]

Table 1: Physicochemical Properties of Ethyl 2,2,2-triethoxyacetate
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Property Value Source(s)

IUPAC Name ethyl 2,2,2-triethoxyacetate [2]

CAS Number 57267-03-5 [2]

Molecular Formula C₁₀H₂₀O₅ [2]

Molecular Weight 220.26 g/mol [1][2]

Appearance Colorless to pale yellow liquid [1]

Odor Pleasant [1]

Boiling Point 90-92 °C at 8 Torr

Density 1.018 ± 0.06 g/cm³ (Predicted)

InChI Key
JWQIAVCJLYNXLJ-

UHFFFAOYSA-N
[2]

Canonical SMILES CCOC(=O)C(OCC)(OCC)OCC [2]

Synthesis of Ethyl 2,2,2-triethoxyacetate
Ethyl 2,2,2-triethoxyacetate is primarily synthesized via the acid-catalyzed esterification of

triethoxyacetic acid with ethanol. This reaction, a classic Fischer esterification, is reversible and

typically requires heating under reflux to proceed to completion. The use of an acid catalyst,

such as sulfuric acid, protonates the carbonyl oxygen of the carboxylic acid, increasing its

electrophilicity and facilitating nucleophilic attack by the alcohol.[4][5][6][7]

Experimental Protocol: Fischer Esterification
This protocol describes a general laboratory-scale procedure for the synthesis of Ethyl 2,2,2-
triethoxyacetate based on established esterification methods.[1][4][8]

Materials:

Triethoxyacetic acid

Absolute ethanol (excess)
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Concentrated sulfuric acid (catalytic amount)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Diethyl ether (for extraction)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

In a round-bottom flask, combine triethoxyacetic acid and an excess of absolute ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The reaction

is typically refluxed for several hours to reach equilibrium. A Dean-Stark trap can be used to

remove the water byproduct and drive the reaction to completion.[1]

After cooling to room temperature, the excess ethanol is removed under reduced pressure

using a rotary evaporator.

The residue is dissolved in diethyl ether and transferred to a separatory funnel.

The organic layer is washed with water, followed by a saturated sodium bicarbonate solution

to neutralize the acidic catalyst, and finally with brine.
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The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

evaporated.

The crude product is purified by fractional distillation under reduced pressure to yield pure

Ethyl 2,2,2-triethoxyacetate.

Applications in Research and Drug Development
Ethyl 2,2,2-triethoxyacetate serves as a crucial intermediate in the synthesis of more complex

molecules, including various pharmaceuticals and agrochemicals.[1] Its unique structure,

featuring three ethoxy groups, imparts specific reactivity and solubility properties.[1]

A significant application for researchers is its use in the Claisen condensation reaction to form

β-keto esters. These products are valuable building blocks in the synthesis of complex organic

molecules and natural products.[1]

Claisen Condensation Workflow
The Claisen condensation involves the reaction of an ester with a strong base to form an

enolate, which then acts as a nucleophile, attacking the carbonyl carbon of a second ester

molecule. The subsequent loss of an alkoxide group yields a β-keto ester.

Ethyl 2,2,2-triethoxyacetate

Enolate Intermediate

Deprotonation

Strong Base
(e.g., Sodium Ethoxide) Tetrahedral Intermediate

Nucleophilic Attack

Second Ester Molecule
(or Ketone/Aldehyde)

β-Keto Ester ProductElimination

Alkoxide Byproduct Acidic Workup

Click to download full resolution via product page

Caption: Workflow of the Claisen condensation using Ethyl 2,2,2-triethoxyacetate.

Safety and Handling
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Ethyl 2,2,2-triethoxyacetate is a combustible liquid and is harmful if swallowed. It causes skin

and serious eye irritation and may cause respiratory irritation. Standard laboratory safety

precautions, including the use of personal protective equipment such as gloves, safety glasses,

and a lab coat, should be observed when handling this chemical.[2] All work should be

conducted in a well-ventilated fume hood.

GHS Hazard Statements:

H227: Combustible liquid

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [IUPAC name for Ethyl 2,2,2-triethoxyacetate.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039538#iupac-name-for-ethyl-2-2-2-triethoxyacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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